Cas no 61714-76-9 (3-Methylthiophene-2-sulfonyl chloride)

3-Methylthiophene-2-sulfonyl chloride is a reactive organosulfur compound commonly employed as a versatile intermediate in organic synthesis and pharmaceutical applications. Its sulfonyl chloride group enables efficient derivatization, making it valuable for the preparation of sulfonamides, sulfonate esters, and other functionalized thiophene derivatives. The methyl substituent at the 3-position enhances stability while maintaining reactivity, offering a balance between shelf life and synthetic utility. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its ability to introduce sulfonyl-based pharmacophores. It is typically handled under anhydrous conditions to prevent hydrolysis. Suitable for use in controlled environments by trained professionals.
3-Methylthiophene-2-sulfonyl chloride structure
61714-76-9 structure
Product Name:3-Methylthiophene-2-sulfonyl chloride
CAS No:61714-76-9
MF:C5H5ClO2S2
MW:196.674998044968
MDL:MFCD09864262
CID:502182
PubChem ID:13425713
Update Time:2025-06-10

3-Methylthiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-Methylthiophene-2-sulfonyl chloride
    • 2-Thiophenesulfonylchloride, 3-methyl-
    • 3-METHYL-2-THIOPHENESULFONYL CHLORIDE
    • 2-Thiophenesulfonylchloride,3-methyl
    • 3-Methyl-2-thienylsulfonyl chloride
    • 3-Methyl-thien-2-ylsulfonyl chloride
    • 3-Methyl-thiophen-2-sulfonylchlorid
    • 3-methyl-thiophene-2-sulfonyl chloride
    • 3-methylthiophene-2-sulfonyl chloride(SALTDATA: FREE)
    • 3-Methylthiophen-sulfonsaeure-(2)-chlorid
    • Z837063682
    • SCHEMBL2459334
    • RXFIISJOFYQYKK-UHFFFAOYSA-N
    • DTXSID40540455
    • 2-Thiophenesulfonylchloride,3-methyl-
    • AKOS010867519
    • BS-29045
    • 3-METHYL-2-THIOPHENESULFONYLCHLORIDE
    • 3-methylthiophene-2-sulfonylchloride
    • F1902-0045
    • CS-0037377
    • MFCD09864262
    • 2-Thiophenesulfonyl chloride, 3-methyl-
    • 61714-76-9
    • EN300-85700
    • MDL： MFCD09864262
    • Inchi： 1S/C5H5ClO2S2/c1-4-2-3-9-5(4)10(6,7)8/h2-3H,1H3
    • InChI Key： RXFIISJOFYQYKK-UHFFFAOYSA-N
    • SMILES： ClS(C1=C(C)C=CS1)(=O)=O

Computed Properties

  • Exact Mass: 195.94200
  • Monoisotopic Mass: 195.9419494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 70.8Ų

Experimental Properties

  • Density: 1.492
  • Boiling Point: 280.999 °C at 760 mmHg
  • Flash Point: 123.744 °C
  • Refractive Index: 1.569
  • PSA: 70.76000
  • LogP: 3.06480

3-Methylthiophene-2-sulfonyl chloride Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methylthiophene-2-sulfonyl chloride Pricemore >>

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abcr
AB216143-1 g
3-Methyl-2-thiophenesulfonylchloride, 95%; .
 61714-76-9 95%
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 €216.70 2023-02-05

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